Cas no 633-35-2 (Androsta-1,4,6-triene-3,17-dione)
633-35-2 structure
Product Name:Androsta-1,4,6-triene-3,17-dione
Androsta-1,4,6-triene-3,17-dione Chemical and Physical Properties
Names and Identifiers
-
- ATD
- Androsta-1,4,6-triene-3,17-dione
- 1,4,6-androstatrien-3,17-dione
- 1,4,6-Androstatriene-3,17-dione
- androst-1,4,6-triene-3,17-dione
- Androsta-1,4,6-trien-3,17-dion
- Chinidin
- Cin-quin
- Coccinine
- Conchinin
- Kinidin
- Pitayin
- PITAYINE
- QUINDINE
- Quinidex
- QUNIDINE
- 1,4,6-Etioallochan-dione
- 1,4,6-Andorstatriene-3,17-dione
- 633-35-2
- Androsta-1,4,6-triene-3,17-dione (1.0mg/mL in MeOH)
- DTXSID60862328
- NS00121035
- HY-136092
- SCHEMBL132874
- 1,4,6 ETIOALLOCHOLAN-DIONE
- Androsta-1,4,6- Triene-3,17-Dione
- CHEBI:131190
- AKOS030240786
- BDBM50421878
- Q4545687
- CHEMBL2311178
- CS-0119570
- (8R,9S,10R,13S,14S)-10,13-dimethyl-9,11,12,14,15,16-hexahydro-8H-cyclopenta[a]phenanthrene-3,17-dione
- A146-T317D
- 217A6T1V8N
- UNII-217A6T1V8N
- 1,4,6-androstrien-3,17-dione
- DB-369803
- DTXCID601011735
-
- Inchi: 1S/C19H22O2/c1-18-9-7-13(20)11-12(18)3-4-14-15-5-6-17(21)19(15,2)10-8-16(14)18/h3-4,7,9,11,14-16H,5-6,8,10H2,1-2H3/t14-,15-,16-,18-,19-/m0/s1
- InChI Key: DKVSUQWCZQBWCP-QAGGRKNESA-N
- SMILES: O=C1CC[C@H]2[C@@H]3C=CC4=CC(C=C[C@]4(C)[C@H]3CC[C@@]21C)=O
Computed Properties
- Exact Mass: 282.16200
- Monoisotopic Mass: 282.162
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 0
- Complexity: 624
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 34.1A^2
- XLogP3: 3
Experimental Properties
- Density: 1.16
- Melting Point: 164-1650C
- Boiling Point: 452.8°C at 760 mmHg
- Flash Point: 168.7°C
- Refractive Index: 1.587
- Solubility: methanol: 50 mg/mL, soluble
- PSA: 34.14000
- LogP: 3.63940
Androsta-1,4,6-triene-3,17-dione Security Information
- WGK Germany:3
- Safety Instruction: S22; S24/25
- RTECS:BV8082250
Androsta-1,4,6-triene-3,17-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHENG KE LU SI SHENG WU JI SHU | sc-217651-25mg |
Androsta-1,4,6-triene-3,17-dione, |
633-35-2 | 25mg |
¥2595.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-217651-25 mg |
Androsta-1,4,6-triene-3,17-dione, |
633-35-2 | 25mg |
¥2,595.00 | 2023-07-10 |
Androsta-1,4,6-triene-3,17-dione Related Literature
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1. Electrophilic fluorination of some steroidal α,β-unsaturated ketonesDerek H. R. Barton,John Lister-James,Robert H. Hesse,Maurice M. Pechet,Shlomo Rozen J. Chem. Soc. Perkin Trans. 1 1982 1105
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Jorge A. R. Salvador,Jo?o F. S. Carvalho,Marco A. C. Neves,Samuel M. Silvestre,Alcino J. Leit?o,M. Manuel C. Silva,M. Luisa Sá e Melo Nat. Prod. Rep. 2013 30 324
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3. Synthetic steroids. Part IX. A new route to 19-nor-steroidsS. B. Laing,P. J. Sykes J. Chem. Soc. C 1968 2915
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4. A survey of the high-field 1H NMR spectra of the steroid hormones, their hydroxylated derivatives, and related compoundsDavid N. Kirk,Harold C. Toms,Christal Douglas,Karen A. White,Kelvin E. Smith,Shahid Latif,Robert W. P. Hubbard J. Chem. Soc. Perkin Trans. 2 1990 1567
-
D. L. Garmaise,C. W. Shoppee J. Chem. Soc. 1953 245
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